ethyl 3-[({4-[(4-methoxy-2-nitrophenyl)amino]-4-oxobutanoyl}oxy)methyl]benzoate

• IUPAC Name: ethyl 3-[[4-(4-methoxy-2-nitroanilino)-4-oxobutanoyl]oxymethyl]benzoate
• InChI: InChI=1S/C21H22N2O8/c1-3-30-21(26)15-6-4-5-14(11-15)13-31-20(25)10-9-19(24)22-17-8-7-16(29-2)12-18(17)23(27)28/h4-8,11-12H,3,9-10,13H2,1-2H3,(H,22,24)
• InChI Key: QWPRFKIGIJRESR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=C1)COC(=O)CCC(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C21H22N2O8
• Molecular Weight: 430.4 g/mol

Description

Ethyl 3-[({4-[(4-methoxy-2-nitrophenyl)amino]-4-oxobutanoyl}oxy)methyl]benzoate is a chemical compound that belongs to the class of esters. It is commonly known as ethyl 3-(4-(4-methoxy-2-nitroanilino)-4-oxobutyryloxy)benzoate. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of ethyl 3-[({4-[(4-methoxy-2-nitrophenyl)amino]-4-oxobutanoyl}oxy)methyl]benzoate is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response, thereby reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that ethyl 3-[({4-[(4-methoxy-2-nitrophenyl)amino]-4-oxobutanoyl}oxy)methyl]benzoate can induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been found to possess anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 3-[({4-[(4-methoxy-2-nitrophenyl)amino]-4-oxobutanoyl}oxy)methyl]benzoate in lab experiments is its high potency against cancer cells. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for research on ethyl 3-[({4-[(4-methoxy-2-nitrophenyl)amino]-4-oxobutanoyl}oxy)methyl]benzoate. One area of interest is the development of novel derivatives of this compound with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications in the treatment of cancer and inflammatory diseases.

Scientific Research Applications

Ethyl 3-[({4-[(4-methoxy-2-nitrophenyl)amino]-4-oxobutanoyl}oxy)methyl]benzoate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.